4-[1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride

Specification

• CAS No.: 1170210-77-1
• Molecular Formula: C15H14Cl3N3S
• Molecular Weight: 374.7 g/mol
• IUPAC Name: 4-[1-(3,4-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-1,3-thiazol-2-amine;hydrochloride
• Standard InChI: InChI=1S/C15H13Cl2N3S.ClH/c1-8-5-11(14-7-21-15(18)19-14)9(2)20(8)10-3-4-12(16)13(17)6-10;/h3-7H,1-2H3,(H2,18,19);1H
• Standard InChI Key: NLXIQBGADFLXLH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)Cl)C)C3=CSC(=N3)N.Cl
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)Cl)Cl)C)C3=CSC(=N3)N.Cl

Introduction

4-[1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride is a complex organic compound featuring both pyrrole and thiazole rings, which are common motifs in biologically active molecules. This compound is of significant interest in medicinal chemistry due to its potential applications in pharmaceuticals. It is cataloged under the molecular formula C15H14Cl3N3S and has a molecular weight of approximately 374.7 g/mol.

Synthesis Overview

The synthesis of this compound typically involves multi-step pathways. One common method includes forming the pyrrole ring through cyclization reactions using precursors like 2,5-dimethylpyrrole. The thiazole moiety is introduced via condensation reactions with thiazole derivatives.

Biological Activity and Applications

Compounds with similar structures to 4-[1-(3,4-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine hydrochloride often exhibit significant biological activity due to their ability to interact with target biomolecules. These interactions can lead to potential applications in pharmaceuticals, particularly in areas where specific molecular targets are involved.

Research Findings and Future Directions

Research continues to explore the full potential of this compound within medicinal chemistry. Studies focusing on structure-activity relationships can provide insights into how modifications to the molecular structure affect its biological activity. This information is crucial for developing new drugs with improved efficacy and safety profiles.